
In-Depth Technical Guide on the Safe Handling
of Anhydrous Sodium Phenoxide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium phenol

Cat. No.: B8718760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical information for the handling

of anhydrous sodium phenoxide (C₆H₅ONa), a reactive and hazardous compound frequently

used in organic synthesis. Due to its properties as a strong base and its reactivity with moisture

and acids, stringent safety measures are imperative to mitigate risks of chemical burns,

respiratory irritation, and other health hazards. This document outlines the necessary

precautions, emergency procedures, and detailed experimental protocols to ensure the safe

utilization of this reagent in a laboratory setting.

Chemical and Physical Properties
Anhydrous sodium phenoxide is a white to pale yellow crystalline solid. It is highly soluble in

water and soluble in alcohols.[1][2] It is also hygroscopic, meaning it readily absorbs moisture

from the air.[1][3] This property is critical to consider during handling and storage, as the

presence of water can lead to hydrolysis, liberating corrosive and toxic phenol.[4]

Hazard Identification and Classification
Anhydrous sodium phenoxide is classified as a hazardous material. It is corrosive and can

cause severe skin burns and eye damage. Ingestion is harmful, and inhalation of dust can

cause respiratory irritation.[5]

GHS Hazard Statements:
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H314: Causes severe skin burns and eye damage.

H302: Harmful if swallowed.

H335: May cause respiratory irritation.

NFPA 704 Diamond:[6]

Health (Blue): 3 - Materials that, under emergency conditions, can cause serious or

permanent injury.

Flammability (Red): 2 - Materials that must be moderately heated or exposed to relatively

high ambient temperatures before ignition can occur.

Instability (Yellow): 0 - Materials that in themselves are normally stable, even under fire

exposure conditions.

Quantitative Safety Data
Quantitative toxicity data for anhydrous sodium phenoxide is not extensively available. The

data presented below is for sodium phenate solutions or related compounds and should be

interpreted with caution. No specific Permissible Exposure Limits (PEL) from OSHA, Threshold

Limit Values (TLV) from ACGIH, or Recommended Exposure Limits (REL) from NIOSH have

been established for anhydrous sodium phenoxide.[6] However, exposure limits for phenol are

relevant due to the potential for hydrolysis.[4][6]
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Parameter Value Species Route Reference

Acute Toxicity

(Sodium Phenate

Solution)

LD50 Oral 3438 mg/kg Rat Oral

LD50 Dermal 5694 mg/kg Rat Dermal

LC50 Inhalation 3.4 mg/L (4h) Rat Inhalation

Acute Toxicity

(Sodium

Phenoxide, 20%

in Methanol)

ATE US (oral) 121.951 mg/kg Oral

ATE US (dermal) 365.854 mg/kg Dermal

ATE US (vapors) 3.659 mg/l/4h Inhalation

Lowest

Published Lethal

Dose (LDL0)

LDL0 350 mg/kg Mouse Subcutaneous [2]

Occupational

Exposure Limits

(for Phenol)

OSHA PEL (8-hr

TWA)
5 ppm Human Inhalation [4][6]

NIOSH REL (10-

hr TWA)
5 ppm Human Inhalation [4]

NIOSH Ceiling

(15-min)
15.6 ppm Human Inhalation [4]

ACGIH TLV (8-hr

TWA)
5 ppm Human Inhalation [4]
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Safe Handling and Storage
4.1. Engineering Controls

Fume Hood: Always handle anhydrous sodium phenoxide in a certified chemical fume hood

to minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.

Eyewash Stations and Safety Showers: These must be readily accessible in the immediate

work area.[6]

4.2. Personal Protective Equipment (PPE)

Eye and Face Protection: Wear tight-sealing safety goggles and a face shield.[6]

Skin Protection:

Gloves: Use chemical-resistant gloves (e.g., Butyl, Viton). Check manufacturer's data for

compatibility.

Lab Coat: A flame-resistant lab coat or coveralls should be worn.

Respiratory Protection: If dust is generated and engineering controls are insufficient, a

NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates

should be used.[6]

4.3. Handling Procedures

Work in a designated area within a fume hood.

Avoid creating dust. Use a spatula for transferring the solid.

Ground all equipment when transferring large quantities to prevent static discharge.

Keep containers tightly closed when not in use to prevent exposure to moisture and carbon

dioxide.[5]
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4.4. Storage

Store in a cool, dry, well-ventilated area away from incompatible materials.[6]

Keep containers tightly sealed.

Protect from moisture.[6] Anhydrous sodium phenoxide is hygroscopic and will absorb water

from the atmosphere.[1][3]

Store away from acids, oxidizing agents, and metals.[2][6]

First Aid Measures
Immediate medical attention is required for all routes of exposure.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Keep eye wide open while rinsing. Do not rub the affected area. Seek immediate

medical attention.[6]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Seek immediate medical attention.[6]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Call a physician or poison control center immediately.[6]

Ingestion: Do NOT induce vomiting. Drink plenty of water. Never give anything by mouth to

an unconscious person. Call a physician or poison control center immediately.[6]

Emergency Procedures
6.1. Spill Cleanup

A minor spill of anhydrous sodium phenoxide can be managed by trained laboratory personnel

with the appropriate PPE and spill kit. For large spills, or if you are unsure, evacuate the area

and contact emergency services.

Detailed Spill Cleanup Protocol:
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Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Don Appropriate PPE: At a minimum, this includes a lab coat, chemical-resistant gloves, and

tight-sealous safety goggles with a face shield. For larger spills or where dust is present,

respiratory protection is necessary.

Contain the Spill: If it is a solid, prevent it from spreading by carefully covering it with a

plastic sheet or by diking the area with an inert absorbent material like sand or vermiculite.[6]

[7] Avoid creating dust.

Neutralization (for small spills): Due to its caustic nature, a weak acid can be used for

neutralization after the initial cleanup of the bulk material. However, this should be done with

extreme caution as the reaction can be exothermic. It is generally safer to mechanically

remove the solid.

Mechanical Cleanup: Carefully scoop the solid material into a clearly labeled, sealable waste

container.[6] Use non-sparking tools if there is any fire hazard.

Decontamination:

Wipe the spill area with a wet cloth or paper towels to remove any remaining residue. Be

aware that this will create a corrosive solution.

Wash the area with soap and water.

Waste Disposal: All contaminated materials (absorbents, PPE, cleaning materials) must be

placed in a sealed, labeled container and disposed of as hazardous waste according to

institutional and local regulations.

Ventilate: Ensure the area is well-ventilated after the cleanup.

6.2. Fire Fighting

Extinguishing Media: Use dry chemical, carbon dioxide, sand, or alcohol-resistant foam. Do

NOT use water directly on the material as it can be reactive.[2]
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Specific Hazards: Thermal decomposition can produce toxic and irritating gases and vapors,

including carbon oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6]

Experimental Protocols
7.1. Synthesis of Anhydrous Sodium Phenoxide from Phenol and Sodium Hydride

This procedure should be performed under an inert atmosphere (e.g., nitrogen or argon) in a

fume hood.

Materials:

Phenol

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous tetrahydrofuran (THF) or other suitable anhydrous solvent

Hexane (for washing NaH)

Round-bottom flask with a magnetic stirrer, reflux condenser, and nitrogen/argon inlet

Procedure:

Preparation of Sodium Hydride: In a flask under an inert atmosphere, weigh the desired

amount of sodium hydride dispersion. Wash the mineral oil from the sodium hydride by

adding anhydrous hexane, swirling, allowing the NaH to settle, and then carefully removing

the hexane via cannula or syringe. Repeat this washing step two more times.[8]

Reaction Setup: To the flask containing the washed sodium hydride, add anhydrous THF via

a cannula or syringe.

Addition of Phenol: Dissolve the phenol in anhydrous THF in a separate flask. Slowly add the

phenol solution to the stirred suspension of sodium hydride at 0 °C (ice bath). The addition

should be dropwise to control the evolution of hydrogen gas.
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Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for several hours until the evolution of hydrogen gas ceases.

Isolation: The resulting sodium phenoxide may precipitate out of the solution. The product

can be isolated by filtration under an inert atmosphere, followed by washing with anhydrous

solvent and drying under vacuum. Alternatively, the solvent can be removed under reduced

pressure.
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Anhydrous Sodium Phenoxide Spill Occurs
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Caption: Workflow for responding to an anhydrous sodium phenoxide spill.
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Exposure to Anhydrous Sodium Phenoxide

Determine Route of Exposure

Eye Contact Skin Contact Inhalation Ingestion

Immediately flush with water for at least 15 minutes.
Hold eyelids open.

Immediately wash with soap and water.
Remove contaminated clothing.

Move to fresh air.
Provide artificial respiration or oxygen if needed.

Do NOT induce vomiting.
Drink plenty of water.

Seek Immediate Medical Attention
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Caption: First aid procedures for exposure to anhydrous sodium phenoxide.
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Caption: Materials incompatible with anhydrous sodium phenoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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